![molecular formula C25H20ClN3O2S B2832728 6-((2-chlorobenzyl)thio)-5-cyano-4-(furan-2-yl)-2-methyl-N-phenyl-1,4-dihydropyridine-3-carboxamide CAS No. 384357-92-0](/img/structure/B2832728.png)
6-((2-chlorobenzyl)thio)-5-cyano-4-(furan-2-yl)-2-methyl-N-phenyl-1,4-dihydropyridine-3-carboxamide
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Description
6-((2-chlorobenzyl)thio)-5-cyano-4-(furan-2-yl)-2-methyl-N-phenyl-1,4-dihydropyridine-3-carboxamide is a useful research compound. Its molecular formula is C25H20ClN3O2S and its molecular weight is 461.96. The purity is usually 95%.
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Scientific Research Applications
Heterocyclic Synthesis and Biological Activity
Compounds similar to the one are often synthesized for their potential biological activities. For instance, research involving the synthesis of novel heterocycles derived from chromonyl-2(3H)-furanone showed that these compounds exhibited promising antimicrobial activities against various bacterial and fungal strains (Ramadan & El‐Helw, 2018). This indicates a broad interest in the development of new therapeutic agents from complex heterocyclic compounds.
Advanced Material Synthesis
Research into the synthesis and reactivity of o-quinoid 10-π-electron systems, including compounds like Furo[3,4-c]pyridine, reveals their potential in creating new materials with unique electronic properties. Such compounds undergo facile Diels−Alder cycloadditions, yielding polysubstituted isoquinoline derivatives with high regioselectivity, which could be crucial for the development of novel materials and catalysts (Sarkar, Ghosh, & Chow, 2000).
Neuroinflammation Imaging
Compounds with specific targeting capabilities, such as [11C]CPPC for CSF1R on microglia, are developed for PET imaging to study neuroinflammation and its role in various neuropsychiatric disorders. This research shows the application of complex organic molecules in enhancing diagnostic tools for neurodegenerative diseases (Horti et al., 2019).
Antiprotozoal Agents
The development of dicationic imidazo[1,2-a]pyridines for their antiprotozoal activity demonstrates another application of complex heterocyclic compounds. These compounds have shown potent in vitro and in vivo activity against Trypanosoma and Plasmodium species, highlighting their potential in treating diseases caused by these protozoa (Ismail et al., 2004).
properties
IUPAC Name |
6-[(2-chlorophenyl)methylsulfanyl]-5-cyano-4-(furan-2-yl)-2-methyl-N-phenyl-1,4-dihydropyridine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H20ClN3O2S/c1-16-22(24(30)29-18-9-3-2-4-10-18)23(21-12-7-13-31-21)19(14-27)25(28-16)32-15-17-8-5-6-11-20(17)26/h2-13,23,28H,15H2,1H3,(H,29,30) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OIVDHCMKTYFQHX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(C(=C(N1)SCC2=CC=CC=C2Cl)C#N)C3=CC=CO3)C(=O)NC4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H20ClN3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
462.0 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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